Cas no 1545665-02-8 ((2,2-difluoroethyl)(3,4-dihydro-2H-pyran-2-ylmethyl)amine)

• Product Name: (2,2-difluoroethyl)(3,4-dihydro-2H-pyran-2-ylmethyl)amine
• CAS No: 1545665-02-8
• CID: 4605142
• PubChem ID: 75481269
• Update Time: 2025-10-22

(2,2-difluoroethyl)(3,4-dihydro-2H-pyran-2-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• (2,2-difluoroethyl)(3,4-dihydro-2H-pyran-2-ylmethyl)amine

Additional information on (2,2-difluoroethyl)(3,4-dihydro-2H-pyran-2-ylmethyl)amine

Research Brief on (2,2-difluoroethyl)(3,4-dihydro-2H-pyran-2-ylmethyl)amine (CAS: 1545665-02-8) in Chemical Biology and Pharmaceutical Applications

The compound (2,2-difluoroethyl)(3,4-dihydro-2H-pyran-2-ylmethyl)amine (CAS: 1545665-02-8) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroethyl and dihydropyran structural motifs, has garnered attention due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) targeting compounds and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for novel gamma-aminobutyric acid (GABA) receptor modulators. The research team demonstrated that the structural features of 1545665-02-8, particularly the electron-withdrawing difluoroethyl group and the oxygen-containing heterocycle, contribute to enhanced blood-brain barrier permeability compared to similar non-fluorinated analogs. This property makes it particularly valuable for CNS drug development, where penetration of the blood-brain barrier remains a significant challenge.

In synthetic chemistry applications, researchers have utilized 1545665-02-8 as a key intermediate in the preparation of fluorinated heterocyclic compounds. A recent patent application (WO2023051234) describes its use in a novel three-component coupling reaction to create diverse molecular scaffolds with potential pharmaceutical activities. The compound's stability under various reaction conditions and its ability to participate in multiple bond-forming transformations make it particularly attractive for combinatorial chemistry approaches in drug discovery.

Pharmacokinetic studies of derivatives containing the 1545665-02-8 core structure have shown promising results. Research presented at the 2024 American Chemical Society National Meeting revealed that molecules incorporating this moiety exhibit improved metabolic stability compared to their non-fluorinated counterparts. The presence of the difluoroethyl group appears to reduce oxidative metabolism by cytochrome P450 enzymes, potentially leading to longer half-lives in vivo. These findings suggest that 1545665-02-8 could serve as a valuable structural element in the design of drugs with optimized pharmacokinetic profiles.

Current challenges in the utilization of 1545665-02-8 include the need for more efficient synthetic routes to scale up production and the exploration of its full structure-activity relationship potential. Recent work published in Organic Process Research & Development has addressed the former challenge by developing a continuous flow synthesis method that improves yield and reduces production costs. As research continues, this compound is expected to play an increasingly important role in the development of next-generation pharmaceutical agents, particularly in areas requiring fluorinated bioactive molecules with enhanced physicochemical properties.